Cas no 1257293-95-0 ((3S)-3-(pyrrolidine-1-carbonyl)pyrrolidine)

• Product Name: (3S)-3-(pyrrolidine-1-carbonyl)pyrrolidine
• CAS No: 1257293-95-0
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• MDL: MFCD24620482
• CID: 5301843
• PubChem ID: 59605227
• Update Time: 2025-10-25

(3S)-3-(pyrrolidine-1-carbonyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• (pyrrolidin-1-yl)((S)-pyrrolidin-3-yl)methanone
• (3S)-3-(pyrrolidine-1-carbonyl)pyrrolidine

• MDL： MFCD24620482
• Inchi： 1S/C9H16N2O/c12-9(8-3-4-10-7-8)11-5-1-2-6-11/h8,10H,1-7H2/t8-/m0/s1
• InChI Key： NFNMUPSBEJEEMI-QMMMGPOBSA-N
• SMILES： C(N1CCCC1)([C@H]1CCNC1)=O

Computed Properties

• Exact Mass: 168.126263138g/mol
• Monoisotopic Mass: 168.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (3S)-3-(pyrrolidine-1-carbonyl)pyrrolidine

Comprehensive Overview of (3S)-3-(pyrrolidine-1-carbonyl)pyrrolidine (CAS No. 1257293-95-0)

The compound (3S)-3-(pyrrolidine-1-carbonyl)pyrrolidine (CAS No. 1257293-95-0) is a specialized chiral pyrrolidine derivative that has garnered significant attention in pharmaceutical and chemical research. Its unique structural features, including the pyrrolidine-1-carbonyl moiety and stereospecific (3S) configuration, make it a valuable intermediate in drug discovery and development. Researchers are increasingly exploring its potential in modulating biological targets, particularly in central nervous system (CNS) disorders and metabolic diseases.

In recent years, the demand for chiral building blocks like (3S)-3-(pyrrolidine-1-carbonyl)pyrrolidine has surged due to their critical role in asymmetric synthesis. The compound's pyrrolidine scaffold is a privileged structure in medicinal chemistry, often found in FDA-approved drugs. Its carbonyl linkage enhances molecular diversity, enabling the creation of novel derivatives with improved pharmacokinetic properties. This aligns with current trends in fragment-based drug design and small molecule optimization, topics frequently searched in academic and industrial databases.

The synthesis of 1257293-95-0 typically involves stereoselective methods to ensure the desired (3S) configuration. Advanced techniques such as enzymatic resolution or chiral auxiliary-assisted synthesis are often employed, reflecting the growing emphasis on green chemistry and sustainable manufacturing—key concerns among modern researchers. Analytical characterization via NMR spectroscopy and HPLC chiral separation confirms its high enantiomeric purity, a critical parameter for regulatory compliance in drug development.

From a therapeutic perspective, (3S)-3-(pyrrolidine-1-carbonyl)pyrrolidine has shown promise in preclinical studies targeting G-protein-coupled receptors (GPCRs) and ion channels. These findings resonate with trending searches on precision medicine and personalized therapeutics, as the compound's modular structure allows for tailored modifications. Its potential applications in neurodegenerative disease research (e.g., Alzheimer's and Parkinson's) further elevate its relevance, given the global focus on aging populations.

Industrial-scale production of CAS 1257293-95-0 requires careful optimization of catalytic systems and reaction conditions to maximize yield while minimizing waste. This aligns with the pharmaceutical industry's shift toward continuous flow chemistry and process intensification—topics dominating recent scientific literature. Additionally, the compound's stability under various pH conditions makes it suitable for formulation development, addressing frequent queries about drug delivery systems.

In summary, (3S)-3-(pyrrolidine-1-carbonyl)pyrrolidine represents a versatile chiral synthon with broad applicability in modern drug discovery. Its intersection with trending themes like AI-assisted molecular design and high-throughput screening underscores its enduring value. As research continues to unravel its full potential, this compound is poised to remain a focal point in the quest for innovative therapeutics.